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Compound of Interest

Compound Name: Tridec-1-EN-5-one

Cat. No.: B15472840

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridec-1-en-5-one is a non-conjugated unsaturated ketone with the chemical formula C13H240.
This document provides a comprehensive overview of its molecular characteristics, a detailed
experimental protocol for a general synthesis method applicable to this class of compounds,
and a discussion of the potential significance of non-conjugated unsaturated ketones in
synthetic chemistry and drug development. While specific biological activity for Tridec-1-en-5-
one is not extensively documented, the structural motif of a long-chain unsaturated ketone is of
interest in medicinal chemistry for the synthesis of complex molecular architectures.

Molecular Profile

Tridec-1-en-5-one is a 13-carbon chain molecule featuring a terminal double bond between
the first and second carbon atoms and a ketone functional group at the fifth carbon position. As
a non-conjugated or isolated enone, the double bond and the carbonyl group are separated by
more than one single bond, which influences its chemical reactivity compared to its conjugated
isomers.

Quantitative Data

The key molecular properties of Tridec-1-en-5-one are summarized in the table below.
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Property Value Reference
Molecular Formula C13H240 ChemSrc
Molecular Weight 196.33 g/mol ChemSrc
CAS Number 38945-67-4 ChemSrc

Synthesis of Non-Conjugated Unsaturated Ketones

A general and effective method for the synthesis of non-conjugated unsaturated ketones, such
as Tridec-1-en-5-one, involves the Wacker oxidation of internal homoallyl alcohols. This
approach provides a regioselective route to this class of compounds.

Experimental Protocol: Synthesis of a Non-Conjugated
Ketone via Wacker Oxidation

This protocol is adapted from a general method for the synthesis of non-conjugated
unsaturated carbonyl compounds from internal homoallyl alcohols.

Materials:

« Internal homoallyl alcohol (e.g., a suitable precursor to Tridec-1-en-5-one)
o Palladium(ll) chloride (PdCIz2)

e Chromium trioxide (CrOs)

» Acetone

» Water

e Hydrochloric acid (HCI)

o Diethyl ether

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate (MgSQa)
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« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve the internal homoallyl alcohol (1.0 mmol) in
a mixture of acetone (5 mL) and water (0.5 mL).

o Catalyst and Oxidant Addition: To this solution, add palladium(ll) chloride (0.1 mmol) and
chromium trioxide (0.5 mmol).

e Reaction Execution: Stir the reaction mixture vigorously at room temperature and monitor the
progress by thin-layer chromatography (TLC).

e Work-up: Upon completion of the reaction, quench the reaction by adding water (10 mL) and
extract the mixture with diethyl ether (3 x 15 mL).

 Purification: Combine the organic layers and wash with saturated sodium bicarbonate
solution (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure.

o Chromatography: Purify the crude product by silica gel column chromatography using a
hexane-ethyl acetate gradient to yield the pure non-conjugated unsaturated ketone.

o Characterization: Characterize the final product using spectroscopic methods such as *H
NMR, 13C NMR, and FT-IR to confirm its structure.

Logical Workflow for Synthesis and
Characterization

The general workflow for the synthesis and characterization of a non-conjugated unsaturated
ketone like Tridec-1-en-5-one can be visualized as a series of sequential steps, from the initial
reaction to the final product verification.
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A generalized workflow for the synthesis and characterization of Tridec-1-en-5-one.
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Relevance in Drug Development and Research

While specific biological activities of Tridec-1-en-5-one are not well-defined in publicly
available literature, the class of y,0-unsaturated ketones, to which it belongs, are valuable
intermediates in organic synthesis. Their utility is recognized in the construction of a variety of
molecular scaffolds.

y,0-Unsaturated ketones serve as versatile building blocks for the synthesis of heterocycles,
carbocycles, and natural products. The presence of both a double bond and a carbonyl group,
albeit non-conjugated, allows for a range of chemical transformations at two distinct reactive
sites. For drug development professionals, access to such intermediates is crucial for the
generation of novel molecular entities for screening and lead optimization. The long aliphatic
chain of Tridec-1-en-5-one could be exploited to impart lipophilicity in drug candidates,
potentially influencing their pharmacokinetic properties.

Safety and Handling

As with any chemical compound, Tridec-1-en-5-one should be handled with appropriate safety
precautions in a well-ventilated laboratory environment. Standard personal protective
equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed
safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier.

 To cite this document: BenchChem. [An In-depth Technical Guide to Tridec-1-en-5-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472840#tridec-1-en-5-one-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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